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Compound of Interest

Compound Name: 2,4-Dibromo-8-nitroquinoline
Cat. No.: B12819415
Get Quote
\ J

The fundamental properties of 2,4-Dibromo-8-nitroquinoline have been estimated based on
its constituent fragments: 2,4-dibromoquinoline and 8-nitroquinoline. These predictions provide
a baseline for experimental design and analytical method development.

Structural Identifiers:

IUPAC Name: 2,4-dibromo-8-nitroquinoline

Molecular Formula: CoH4aBr2N20:2

Canonical SMILES: C1=CC=C2C(=C1[O-])N=C(C=C2Br)Br

INChl: INChl=1S/COH4Br2N202/c10-6-4-8(12)13-7-3-1-2-5(9(7)6)14(15)16

InChiKey: FNJCMHBSUPXQBE-UHFFFAOYSA-N

Table 1: Predicted & Calculated Physicochemical Properties
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. Rationale / Analog Data
Property Predicted Value /| Range s
ource

Calculated from molecular

Molecular Weight 331.95 g/mol
formula CoH4Br2N202.[1]

Based on related structures. 8-
Nitroquinoline has a melting
point around 85-89°C[2];
_ _ . dibromination is expected to

Melting Point > 150 °C (Estimate) o ) )
significantly increase this value
due to increased molecular
weight and crystal lattice

energy.

High molecular weight and
olarity suggest a very high
Boiling Point > 400 °C (Estimate) P N Y .gg ] .y g
boiling point, likely with

decomposition.

Insoluble in water. Soluble in ) )
, Aromatic, halogenated nitro-
hot polar aprotic solvents (e.g.,
Solubility DMSO, DMF) and chlorinated

solvents (e.g.,

compounds typically exhibit
poor aqueous solubility but are

] soluble in organic solvents.
Dichloromethane, Chloroform).

| XLogP3 |

+0.8-1.0 each) and a nitro group

(~-0.3) on a quinoline core. The XLogP3 for 2,8-dibromoquinoline is 3.9. |

Section 2: Proposed Synthetic Strategy

Synthesizing this specific isomer presents a regiochemical challenge due to the complex
interplay of substituent directing effects. The nitro group is a strong deactivating meta-director,
while the bromo groups are deactivating but ortho-, para-directing. A direct, one-pot synthesis
from a simple quinoline is unlikely to be selective. Therefore, a multi-step, controlled approach
is necessary. Here, we propose a plausible, albeit challenging, synthetic route starting from 8-
nitroquinoline.
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Figure 1: Proposed Synthetic Workflow for 2,4-Dibromo-8-nitroquinoline.
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Caption: Figure 1: Proposed Synthetic Workflow for 2,4-Dibromo-8-nitroquinoline.

Rationale Behind Experimental Choices

The proposed synthesis employs a forceful bromination condition. The 8-nitro group strongly
deactivates the entire quinoline system towards electrophilic aromatic substitution. To
overcome this, a highly activated electrophile and harsh conditions are required.

o Reagents: Molecular bromine (Brz) is the bromine source. Oleum (fuming sulfuric acid) acts
as both the solvent and a catalyst. The SOs in oleum protonates the Brz, creating a highly
electrophilic "Br*" species, which is necessary to attack the electron-deficient ring.

o Causality: The 8-nitro group directs incoming electrophiles primarily to the C5 and C7
positions. However, the pyridine ring is inherently more electron-deficient than the benzene
ring. Under these harsh conditions, substitution on the pyridine ring at the 2 and 4 positions,
which are activated by the nitrogen lone pair in the protonated quinoline, becomes possible,
though likely competitive with other isomers. This method is expected to produce a mixture
of products, necessitating a robust purification step.

Proposed Experimental Protocol

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,
dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr
byproduct), add 8-nitroquinoline (1.0 eq).
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Reagent Addition: Cool the flask to 0°C in an ice-salt bath. Slowly add oleum (20% SOs) to
dissolve the starting material.

Bromination: From the dropping funnel, add a solution of molecular bromine (2.5 eq) in
oleum dropwise over 1 hour, ensuring the internal temperature does not exceed 10°C.

Reaction Progression: After the addition is complete, allow the mixture to slowly warm to
room temperature and then heat to 60-70°C for 12-24 hours. Monitor the reaction progress
using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).

Work-up: Carefully pour the reaction mixture onto crushed ice. The product will precipitate.
Neutralize the acidic solution with a saturated sodium bicarbonate solution until
effervescence ceases.

Extraction: Extract the aqueous slurry with dichloromethane (3x volumes). Combine the
organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the organic extract under reduced pressure. The resulting crude
solid will be a mixture of isomers. Purify the target compound using silica gel column
chromatography with a gradient elution system (e.g., hexane/ethyl acetate).

Section 3: Predicted Chemical Reactivity

The reactivity of 2,4-Dibromo-8-nitroquinoline is dictated by its three functional groups,
making it a versatile intermediate for further chemical modification.

Caption: Figure 2: Predicted Reactivity Sites on 2,4-Dibromo-8-nitroquinoline.

o Positions 2 and 4 (Bromo-Substituted): These positions are highly activated for palladium-
catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig
amination).[3] The C-Br bonds can be selectively functionalized to introduce aryl, alkyl, or
amino groups. The C2-Br bond is generally more reactive than the C4-Br bond in
nucleophilic substitutions.

Positions 5 and 7: The powerful electron-withdrawing effect of the 8-nitro group activates the
ortho (C7) and para (C5) positions towards Nucleophilic Aromatic Substitution (SNAr).
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Strong nucleophiles can displace the hydrogen atoms at these positions, especially if a
stronger activating group is present.

» Position 8 (Nitro-Substituted): The nitro group can be readily reduced to an amino group
using standard conditions (e.g., Fe/HCI, SnClz, or catalytic hydrogenation). This resulting 8-
aminoquinoline derivative is a valuable bidentate ligand and a precursor for further
functionalization.

Section 4: Proposed Analytical Characterization
Workflow

Confirming the structure and purity of the final product is paramount. A multi-technique
approach is required for unambiguous characterization.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12819415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude Synthesized Product Figure 3: Workflow for the Analytical Characterization of a Novel Compound.
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Caption: Figure 3: Workflow for the Analytical Characterization of a Novel Compound.
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e 1H NMR: The spectrum should show four distinct aromatic protons in the 7.5-9.0 ppm range,
each appearing as a doublet or doublet of doublets. The deshielding effects of the nitro and
bromo groups will cause significant downfield shifts.

e 13C NMR: Nine distinct carbon signals are expected. Carbons bearing bromine (C2, C4) and
the nitro group (C8) will be significantly shifted and may show reduced intensity.

e Mass Spectrometry (HRMS): The key diagnostic feature will be the isotopic pattern of the
molecular ion peak. The presence of two bromine atoms will result in a characteristic M,
M+2, M+4 pattern with an approximate intensity ratio of 1:2:1. The high-resolution mass
should match the calculated exact mass of CoH4BraN20:.

e IR Spectroscopy: Characteristic peaks for the N-O stretching of the nitro group will be
prominent around 1530 cm~* (asymmetric) and 1350 cm~! (symmetric). C=N and C=C
stretching vibrations of the quinoline ring will appear in the 1600-1450 cm~1 region.

Section 5: Safety and Handling

While no specific safety data exists for 2,4-Dibromo-8-nitroquinoline, its structure suggests
significant hazards. The safety protocols must be based on the known hazards of related
compounds, such as 2,4-dibromoquinoline and various nitroaromatics.[4][5]

Table 2: Anticipated GHS Hazard Classification

Precautionary Statement

Pictogram Hazard Class
Codes

| Acute Toxicity, Oral (Category 3/4)[4][6] | P264, P270, P301+P312 | | | Serious Eye Damage
(Category 1)[5] | P280, P305+P351+P338 | | | Skin Irritation (Category 2)[4][5] | P280,
P302+P352 | | | Respiratory Irritation (Category 3)[4][5] | P261, P271, P304+P340 |

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: All manipulations should be performed inside a certified chemical fume
hood to avoid inhalation of dust or vapors.[7]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12819415/docs?utm_src=pdf-body#section-1-predicted-physicochemical-and-structural-properties
http://angenechemical.com/sds/34784-04-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/824608
http://angenechemical.com/sds/34784-04-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/79286
https://pubchem.ncbi.nlm.nih.gov/compound/824608
http://angenechemical.com/sds/34784-04-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/824608
http://angenechemical.com/sds/34784-04-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/824608
https://static.cymitquimica.com/products/10/pdf/sds-F538898.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12819415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

o Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and dispose
of contaminated gloves properly.[4]

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.
For larger quantities, a chemical-resistant apron or suit is recommended.[4]

o First Aid Measures:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[8]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[7]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[9]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This compound should be treated as hazardous waste.

Conclusion

2,4-Dibromo-8-nitroquinoline represents an unexplored building block with significant
potential for creating diverse chemical libraries. This guide provides a robust, predictive
framework for its synthesis, characterization, and handling. By anticipating its physicochemical
properties, reactivity, and safety hazards based on established chemical knowledge of its
analogues, researchers can approach the study of this compound with a well-defined and
safety-conscious strategy. The successful synthesis and validation of its properties will open
new avenues for the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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